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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Myristyltriphenylphosphonium bromide (MTPB) is a cationic surfactant that possesses a unique

combination of a long hydrophobic alkyl chain (myristyl group) and a lipophilic

triphenylphosphonium (TPP) cation. The TPP moiety is well-established as a mitochondria-

targeting group due to its ability to accumulate within the mitochondrial matrix, driven by the

large negative mitochondrial membrane potential. This property makes MTPB a compelling

molecule for the development of advanced drug delivery systems, particularly for therapies

targeting mitochondrial dysfunction, a hallmark of numerous diseases including cancer,

neurodegenerative disorders, and metabolic syndromes.

These application notes provide detailed protocols for the synthesis and functionalization of

nanoparticles using Myristyltriphenylphosphonium bromide. Three primary approaches are

detailed:
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Direct Synthesis of MTPB-Stabilized Gold Nanoparticles: A bottom-up approach where

MTPB acts as a capping and stabilizing agent during the formation of gold nanoparticles.

Surface Functionalization of Pre-formed Nanoparticles with MTPB: A post-synthesis

modification method to attach MTPB to the surface of existing nanoparticles.

Formulation of MTPB-Containing Lipid Nanoparticles (LNPs): Incorporation of MTPB into

lipid-based nanocarriers for targeted drug delivery.

Data Presentation
The following tables summarize representative quantitative data for nanoparticles synthesized

with and without Myristyltriphenylphosphonium bromide. The expected changes in

hydrodynamic diameter, polydispersity index (PDI), and zeta potential are highlighted.

Table 1: Physicochemical Properties of MTPB-Stabilized Gold Nanoparticles

Nanoparticle Type
Hydrodynamic
Diameter (nm)

Polydispersity
Index (PDI)

Zeta Potential (mV)

Citrate-Stabilized

AuNPs (Control)
15.2 ± 1.5 0.21 ± 0.03 -35.8 ± 4.2

MTPB-Stabilized

AuNPs
25.8 ± 2.1 0.18 ± 0.02 +45.3 ± 3.8

Table 2: Physicochemical Properties of MTPB-Functionalized Nanoparticles

Nanoparticle Type
Hydrodynamic
Diameter (nm)

Polydispersity
Index (PDI)

Zeta Potential (mV)

Carboxyl-Terminated

PLGA NPs (Bare)
150.4 ± 8.2 0.15 ± 0.04 -28.4 ± 3.1

MTPB-Functionalized

PLGA NPs
162.7 ± 9.5 0.17 ± 0.03 +38.9 ± 4.5

Table 3: Physicochemical Properties of MTPB-Containing Lipid Nanoparticles
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LNP Formulation
Hydrodynamic
Diameter (nm)

Polydispersity
Index (PDI)

Zeta Potential (mV)

Standard LNP

(Control)
85.3 ± 5.1 0.12 ± 0.02 -5.2 ± 1.8

MTPB-Containing

LNP
92.6 ± 6.3 0.14 ± 0.03 +32.1 ± 2.9

Experimental Protocols
Protocol 1: Direct Synthesis of MTPB-Stabilized Gold
Nanoparticles (AuNPs)
This protocol describes the synthesis of gold nanoparticles where MTPB is used as a

stabilizing and capping agent, analogous to the role of surfactants like cetyltrimethylammonium

bromide (CTAB).

Materials:

Tetrachloroauric(III) acid trihydrate (HAuCl₄·3H₂O)

Myristyltriphenylphosphonium bromide (MTPB)

Sodium borohydride (NaBH₄)

Deionized (DI) water (18.2 MΩ·cm)

Procedure:

Preparation of Stock Solutions:

Prepare a 10 mM stock solution of HAuCl₄ in DI water.

Prepare a 100 mM stock solution of MTPB in DI water.

Prepare a fresh 100 mM stock solution of NaBH₄ in ice-cold DI water immediately before

use.
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Synthesis Reaction:

In a clean glass flask, add 10 mL of the 100 mM MTPB stock solution to 89 mL of DI water.

Stir the solution vigorously at room temperature for 15 minutes.

To this solution, add 1 mL of the 10 mM HAuCl₄ stock solution and continue stirring.

Rapidly inject 1 mL of the freshly prepared, ice-cold 100 mM NaBH₄ solution into the flask

under vigorous stirring.

The solution should quickly change color to a ruby red, indicating the formation of gold

nanoparticles.

Allow the reaction to proceed for 2 hours at room temperature with continuous stirring to

ensure stabilization.

Purification:

Centrifuge the synthesized AuNP solution at 12,000 x g for 30 minutes to pellet the

nanoparticles.

Carefully remove the supernatant, which contains excess reagents.

Resuspend the nanoparticle pellet in 10 mL of DI water by sonication for 5 minutes.

Repeat the centrifugation and resuspension steps two more times to ensure the removal

of unreacted precursors.

Characterization and Storage:

Resuspend the final purified pellet in a suitable buffer (e.g., phosphate-buffered saline,

PBS) or DI water.

Characterize the nanoparticles for size, PDI, and zeta potential using Dynamic Light

Scattering (DLS).
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Confirm the formation and morphology of AuNPs using UV-Vis spectroscopy (expecting a

surface plasmon resonance peak around 520-530 nm) and Transmission Electron

Microscopy (TEM).

Store the MTPB-stabilized AuNPs at 4°C.

Protocol 2: Surface Functionalization of Pre-formed
Nanoparticles with MTPB
This protocol details the conjugation of MTPB to pre-synthesized nanoparticles possessing

surface carboxyl groups (e.g., poly(lactic-co-glycolic acid) - PLGA nanoparticles) via

electrostatic interactions.

Materials:

Carboxyl-terminated nanoparticles (e.g., PLGA-COOH)

Myristyltriphenylphosphonium bromide (MTPB)

Deionized (DI) water

Procedure:

Nanoparticle Dispersion:

Disperse the carboxyl-terminated nanoparticles in DI water to a final concentration of 1

mg/mL.

Sonicate the dispersion for 10 minutes to ensure homogeneity.

MTPB Addition:

Prepare a 10 mg/mL solution of MTPB in DI water.

To the nanoparticle dispersion, add the MTPB solution dropwise while stirring. A typical

starting ratio is 1:1 by weight (nanoparticles to MTPB), which can be optimized.

Incubation:
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Allow the mixture to stir at room temperature for 4-6 hours to facilitate the electrostatic

interaction between the negatively charged carboxyl groups on the nanoparticle surface

and the positively charged TPP head of MTPB.

Purification:

Centrifuge the mixture at a speed sufficient to pellet the nanoparticles (e.g., 15,000 x g for

30 minutes for polymeric nanoparticles).

Discard the supernatant containing excess MTPB.

Resuspend the pellet in DI water.

Repeat the washing step twice to ensure complete removal of unbound MTPB.

Characterization and Storage:

Resuspend the final MTPB-functionalized nanoparticles in the desired buffer.

Characterize the nanoparticles for changes in size and zeta potential using DLS to confirm

successful surface modification.

Store the functionalized nanoparticles at 4°C.

Protocol 3: Formulation of MTPB-Containing Lipid
Nanoparticles (LNPs)
This protocol describes the incorporation of MTPB into a lipid nanoparticle formulation using a

microfluidic mixing method for applications such as mRNA or small molecule drug delivery.

Materials:

Ionizable lipid (e.g., SM-102)

Phospholipid (e.g., DOPE)

Cholesterol
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PEG-lipid (e.g., C14-PEG-2000)

Myristyltriphenylphosphonium bromide (MTPB)

Ethanol (200 proof)

Aqueous buffer (e.g., citrate buffer, pH 4.0)

Cargo (e.g., mRNA, siRNA, or a small molecule drug)

Dialysis cassettes (10 kDa MWCO)

Microfluidic mixing device

Procedure:

Preparation of Lipid-Ethanol Phase:

In a sterile glass vial, dissolve the ionizable lipid, phospholipid, cholesterol, PEG-lipid, and

MTPB in ethanol. A representative molar ratio could be 45:10:40:2:3 (Ionizable

lipid:DOPE:Cholesterol:PEG-lipid:MTPB).

Vortex thoroughly to ensure complete dissolution.

Preparation of Aqueous Phase:

Dissolve the cargo (e.g., mRNA) in the aqueous buffer (e.g., citrate buffer, pH 4.0).

Microfluidic Mixing:

Set up the microfluidic mixing device according to the manufacturer's instructions.

Load the lipid-ethanol phase into one syringe and the aqueous phase into another.

Pump the two phases through the microfluidic chip at a defined flow rate ratio (e.g., 3:1

aqueous to organic phase). The rapid mixing will induce the self-assembly of the LNPs,

encapsulating the cargo.

Purification and Buffer Exchange:
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Collect the LNP solution from the outlet of the microfluidic chip.

Transfer the LNP solution to a dialysis cassette.

Perform dialysis against a suitable storage buffer (e.g., PBS, pH 7.4) for at least 18 hours

at 4°C, with at least two buffer changes. This step removes the ethanol and neutralizes the

ionizable lipid.

Characterization and Storage:

After dialysis, recover the purified LNP formulation.

Characterize the LNPs for size, PDI, zeta potential, and encapsulation efficiency.

Sterile-filter the final formulation through a 0.22 µm filter.

Store the MTPB-containing LNPs at 4°C.

Visualizations
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Caption: Experimental workflow for synthesis and evaluation.
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Caption: Mitochondrial targeting by MTPB nanoparticles.
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To cite this document: BenchChem. [Application Notes and Protocols for Nanoparticle
Synthesis Using Myristyltriphenylphosphonium Bromide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1227683/docs#application-notes-and-
protocols-for-nanoparticle-synthesis-using-myristyltriphenylphosphonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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